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Introduction

Anthracnose, caused by fungal pathogens of the genus Colletotrichum, is a significant disease

affecting a wide range of fruit crops, leading to substantial economic losses.[1] Effective

management strategies are crucial for maintaining crop yield and quality. Strobilurin fungicides

are a class of broad-spectrum antifungals widely used in agriculture.[2][3] This document

provides detailed application notes and protocols for the use of Pyrametostrobin, a strobilurin

fungicide, in managing anthracnose.

Note: The user requested information on "Pyrametostrobin." However, the available scientific

literature extensively covers the closely related and widely used strobilurin fungicide,

"Pyraclostrobin," for anthracnose control. Pyrametostrobin is a newer compound with less

public data available for this specific application. Therefore, this document will focus on the

established data for Pyraclostrobin as a representative and effective strobilurin for managing

anthracnose, providing a strong foundational framework for research and application.

Pyraclostrobin acts as a Quinone outside Inhibitor (QoI), offering protective, curative, and

translaminar activity against fungal pathogens.[3] It is a vital tool in integrated disease

management programs.[3]

Mechanism of Action
Pyraclostrobin's primary mode of action is the inhibition of mitochondrial respiration in fungi.[2]

[4][5] It specifically targets the Cytochrome bc1 complex (Complex III) within the mitochondrial
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electron transport chain.[2][3] This binding action blocks the transfer of electrons from ubiquinol

to cytochrome c, which halts the production of adenosine triphosphate (ATP), the cell's primary

energy currency.[2][4] The resulting energy deficit leads to the cessation of fungal growth and,

ultimately, cell death.[3][4] This targeted disruption provides effective control even in the early

stages of fungal development.[4]
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Preparation

Experiment

Analysis

Prepare Fungicide
Stock Solution

Amend Cooled PDA with
Fungicide (Poisoning)

Prepare & Autoclave
PDA Medium

Pour Plates
(Control & Treated)

Inoculate Center with
Mycelial Plug

Incubate at 25-28°C

Measure Colony
Diameter

Calculate Percent
Inhibition

 

Acclimatize Potted
Fruit Plants

Apply Protective
Fungicide Treatments

(e.g., -48h, -24h)

Inoculate All Plants
(except negative control)
with Spore Suspension

Place in Mist Chamber
for Infection Period
(e.g., 24h at 22°C)

Apply Curative
Fungicide Treatments

(e.g., +3h, +8h)

Move to Greenhouse
for Disease Development

Assess Disease
Incidence & Severity

(after 7-14 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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